Cas no 57099-40-8 (Prednisone phosphate)

• Product Name: Prednisone phosphate
• CAS No: 57099-40-8
• MF: C₂₁H₂₇O₈P
• MW: 438.408047914505
• CID: 2190780
• PubChem ID: 9845968
• Update Time: 2025-04-21

Prednisone phosphate Chemical and Physical Properties

Names and Identifiers

• Prednisone phosphate
• 17-hydroxy-21-phosphonooxy-pregna-1,4-diene-3,11,20-trione
• 57099-40-8
• Pregna-1,4-diene-3,11,20-trione, 17,21-dihydroxy-, 21-phosphate
• Pregna-1,4-diene-3,11,20-trione, 17-hydroxy-21-(phosphonooxy)-
• YY6F8K37SB
• SCHEMBL1930142

• Inchi： 1S/C21H27O8P/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19/h5,7,9,14-15,18,25H,3-4,6,8,10-11H2,1-2H3,(H2,26,27,28)/t14-,15-,18+,19-,20-,21-/m0/s1
• InChI Key： YVKDMGLKLAHTOR-ZPOLXVRWSA-N
• SMILES： P(=O)(O)(O)OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O)O)=O

Computed Properties

• Exact Mass: 438.14435481Da
• Monoisotopic Mass: 438.14435481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 138Ų